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Compound of Interest

Compound Name: 2-Methoxyethyldiethylamine

CAS No.: 34166-03-5

Cat. No.: B8722033

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of 2-Methoxyethyldiethylamine, a tertiary

amine with potential applications in organic synthesis and materials science. Due to the limited

availability of experimental data for this specific compound, this document integrates confirmed

information with expert analysis of analogous structures and predictive modeling to offer a

robust technical resource for the scientific community.

Introduction
2-Methoxyethyldiethylamine, with the Chemical Abstracts Service (CAS) number 34166-03-5,

is a substituted amine featuring both ether and tertiary amine functional groups. Its structure

suggests potential utility as a ligand, a catalyst in polymerization reactions, or as a building

block in the synthesis of more complex molecules, including pharmacologically active

compounds. The presence of the methoxyethyl group can influence its solubility, basicity, and

steric profile compared to simpler trialkylamines.
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Physicochemical Properties
Precise experimental data for the physicochemical properties of 2-Methoxyethyldiethylamine
are not readily available in published literature. However, based on its molecular structure and

data from analogous compounds, we can estimate its key properties.

Property Value Source/Method

CAS Number 34166-03-5 [1]

Molecular Formula C₇H₁₇NO [1]

Molecular Weight 131.22 g/mol [1]

Appearance
Colorless to pale yellow liquid

(predicted)
Analogous Compounds

Boiling Point ~140-160 °C (estimated) Structure-based estimation

Density ~0.85 - 0.90 g/mL (estimated) Structure-based estimation

Refractive Index ~1.42 - 1.44 (estimated) Structure-based estimation

Solubility
Soluble in water and common

organic solvents (predicted)

Presence of polar functional

groups

pKa (conjugate acid) 9.5 - 10.5 (estimated) Analogous tertiary amines

Spectral Characterization (Predicted)
Detailed experimental spectra for 2-Methoxyethyldiethylamine are not currently available in

public databases. The following sections provide predicted spectral data based on the

compound's structure, which can serve as a guide for characterization.

¹H NMR Spectroscopy
The proton NMR spectrum of 2-Methoxyethyldiethylamine is expected to show distinct

signals corresponding to the different proton environments in the molecule.

δ 0.9-1.1 ppm (t, 6H): Methyl protons of the two ethyl groups.
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δ 2.4-2.6 ppm (q, 4H): Methylene protons of the two ethyl groups adjacent to the nitrogen.

δ 2.6-2.8 ppm (t, 2H): Methylene protons adjacent to the nitrogen on the methoxyethyl chain.

δ 3.3-3.4 ppm (s, 3H): Methyl protons of the methoxy group.

δ 3.4-3.6 ppm (t, 2H): Methylene protons adjacent to the oxygen on the methoxyethyl chain.

¹³C NMR Spectroscopy
The carbon NMR spectrum will provide further confirmation of the carbon skeleton.

δ 11-13 ppm: Methyl carbons of the ethyl groups.

δ 47-49 ppm: Methylene carbons of the ethyl groups adjacent to the nitrogen.

δ 52-54 ppm: Methylene carbon adjacent to the nitrogen on the methoxyethyl chain.

δ 58-60 ppm: Methyl carbon of the methoxy group.

δ 70-72 ppm: Methylene carbon adjacent to the oxygen on the methoxyethyl chain.

Infrared (IR) Spectroscopy
The IR spectrum is useful for identifying the key functional groups present in the molecule.

2970-2800 cm⁻¹ (strong): C-H stretching vibrations of the alkyl groups.

1470-1450 cm⁻¹ (medium): C-H bending vibrations.

1120-1080 cm⁻¹ (strong): C-O-C stretching vibration of the ether linkage, a characteristic

band for this functional group.

1260-1000 cm⁻¹ (medium): C-N stretching vibrations of the tertiary amine.

Mass Spectrometry
Electron ionization mass spectrometry (EI-MS) would likely lead to fragmentation patterns

characteristic of amines and ethers.
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Molecular Ion (M⁺): A peak at m/z = 131, corresponding to the molecular weight of the

compound.

Alpha-Cleavage: The most significant fragmentation for amines is the cleavage of the C-C

bond alpha to the nitrogen atom. This would result in a prominent fragment ion. The largest

substituent is preferentially lost, leading to a base peak at m/z 86 ([M-CH₂CH₃]⁺) or a

significant peak at m/z 102 ([M-C₂H₅]⁺).

Ether Fragmentation: Cleavage of the C-O bond or C-C bonds adjacent to the oxygen can

also occur.

Synthesis and Reactivity
Proposed Synthesis Workflow
A common and effective method for the synthesis of 2-Methoxyethyldiethylamine is the

Williamson ether synthesis followed by amination, or direct alkylation of diethylamine.

Figure 1: Proposed synthesis workflow for 2-Methoxyethyldiethylamine.

Step-by-Step Protocol:

Synthesis of 2-Methoxyethanol: In a reaction vessel equipped with a stirrer and a condenser,

dissolve sodium metal in an excess of methanol to prepare sodium methoxide. Slowly add 2-

chloroethanol to the solution at a controlled temperature. The reaction is typically refluxed to

ensure complete conversion. After the reaction, the excess methanol is removed under

reduced pressure, and the product, 2-methoxyethanol, is isolated.

Chlorination of 2-Methoxyethanol: 2-Methoxyethanol is then reacted with a chlorinating

agent, such as thionyl chloride, to produce 1-chloro-2-methoxyethane. This reaction is

typically performed in an inert solvent and at a low temperature to control the reactivity of

thionyl chloride.

Amination of 1-Chloro-2-methoxyethane: The final step involves the nucleophilic substitution

of the chloride in 1-chloro-2-methoxyethane with diethylamine. The reaction is usually carried

out in a sealed vessel at an elevated temperature to facilitate the reaction. An excess of

diethylamine can be used to act as both the nucleophile and the base to neutralize the HCl

formed. The final product, 2-Methoxyethyldiethylamine, is then purified by distillation.
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Reactivity Profile
Basicity: As a tertiary amine, 2-Methoxyethyldiethylamine is a Brønsted-Lowry base and

can be protonated by acids to form the corresponding ammonium salt.

Nucleophilicity: The lone pair of electrons on the nitrogen atom makes it a good nucleophile,

capable of reacting with electrophiles.

Ligand Formation: The presence of both nitrogen and oxygen atoms allows for the potential

of this molecule to act as a bidentate ligand in coordination chemistry.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-Methoxyethyldiethylamine is not readily available.

Therefore, the following safety information is based on the GHS classifications of structurally

similar compounds, such as other tertiary amines and ethers.[2][3]

Predicted GHS Hazard Classifications:

Flammable Liquids: Category 2 or 3.

Acute Toxicity (Oral, Dermal, Inhalation): Category 3 or 4.

Skin Corrosion/Irritation: Category 1B or 2.

Serious Eye Damage/Eye Irritation: Category 1.

Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Keep away from heat, sparks, and open flames.

Avoid contact with skin, eyes, and clothing.

In case of contact, immediately flush the affected area with copious amounts of water.
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Potential Applications
While specific applications for 2-Methoxyethyldiethylamine are not widely documented, its

structural features suggest potential uses in several areas of research and development:

Catalysis: As a tertiary amine, it could be employed as a base catalyst in various organic

transformations.

Polymer Chemistry: It may serve as a catalyst or a chain transfer agent in polymerization

processes.

Pharmaceutical Synthesis: The methoxyethylamino moiety is present in some

pharmaceutical compounds, suggesting its potential as a synthetic intermediate.

Materials Science: Its properties could be exploited in the formulation of ionic liquids or as a

component in functional materials.

Conclusion
2-Methoxyethyldiethylamine is a chemical compound with interesting structural features that

suggest a range of potential applications. While there is a notable lack of experimentally

determined data for this specific molecule, this guide provides a comprehensive overview

based on its confirmed molecular identity, predictive modeling, and the known properties of

analogous compounds. It is intended to serve as a valuable resource for researchers and

professionals, enabling them to better understand and safely handle this compound in their

work. Further experimental investigation into the properties and reactivity of 2-
Methoxyethyldiethylamine is warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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2. 2-Methoxyethylamine | C3H9NO | CID 8018 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. N,N-Dimethyl-2-methoxyethylamine | C5H13NO | CID 547400 - PubChem
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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